Cas no 113777-00-7 (1-tert-butylaziridin-2-one)
1-tert-butylaziridin-2-one structure
Product Name:1-tert-butylaziridin-2-one
CAS No:113777-00-7
MF:C6H11NO
MW:113.157641649246
CID:2611594
PubChem ID:21018614
Update Time:2025-04-21
1-tert-butylaziridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-butylaziridin-2-one
- 113777-00-7
- SCHEMBL8272853
- DTXSID70610216
-
- Inchi： 1S/C6H11NO/c1-6(2,3)7-4-5(7)8/h4H2,1-3H3
- InChI Key： VFNOTCGFIRRFAQ-UHFFFAOYSA-N
- SMILES： O=C1CN1C(C)(C)C
Computed Properties
- Exact Mass: 113.084063974g/mol
- Monoisotopic Mass: 113.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 20.1Ų
1-tert-butylaziridin-2-one Related Literature
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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